RepSox (Hydrochloride)

• Molecular Formula: C₁₇H₁₃N₅ · HCl
• Molecular Weight: 323.8 g/mol
• Synonyms: Alk 5 Inhibitor II; E 616452; SJN 2511

Description

Historical Context of RepSox (Hydrochloride) Identification

The discovery of RepSox is intrinsically linked to the groundbreaking field of cellular reprogramming. Following the identification of the "Yamanaka factors" (Oct4, Sox2, Klf4, and c-Myc) for inducing pluripotency, scientists sought to replace these genetic factors with small molecules to enhance the safety and efficiency of generating induced pluripotent stem cells (iPSCs). wikipedia.orgnih.gov

Researchers at the Harvard Stem Cell Institute were specifically searching for a compound that could functionally replace the transcription factor Sox2. wikipedia.orgstemcell.com Through a high-throughput screen of a library containing 800 distinct compounds with known pharmacological targets, they identified a molecule that could successfully replace Sox2 in the reprogramming of mouse embryonic fibroblasts (MEFs) transduced with Oct4, Klf4, and c-Myc. nih.gov This molecule was aptly named "RepSox" for its ability to "replace Sox2." stemcell.com The discovery was significant not only for its primary success but also because RepSox could induce reprogramming in the absence of the oncogene c-Myc. stemcell.comnih.gov

Significance of RepSox (Hydrochloride) as a Chemical Probe in Biological Systems

RepSox is a cell-permeable small molecule that acts as a potent and selective inhibitor of the Transforming Growth Factor-beta type 1 receptor (TGF-βR1), also known as Activin receptor-like kinase 5 (ALK5). wikipedia.orgstemcell.comstemcell.comtocris.comcaptivatebio.comrndsystems.comselleckchem.commedchemexpress.com Its significance as a chemical probe stems from its ability to modulate the TGF-β signaling pathway, which is a critical regulator of numerous cellular processes, including proliferation, differentiation, apoptosis, and epithelial-to-mesenchymal transition (EMT). stemcell.com

The mechanism of action involves the inhibition of ALK5 autophosphorylation by preventing the receptor from binding to ATP, thereby blocking the downstream signaling cascade. wikipedia.orgselleckchem.com This targeted inhibition allows researchers to dissect the specific roles of the TGF-β pathway in various biological contexts.

One of the most notable applications of RepSox is in the field of cellular reprogramming. It was discovered that RepSox replaces the function of the transcription factor Sox2 by inducing the expression of another key pluripotency factor, Nanog. wikipedia.orgnih.govtocris.comrndsystems.comselleckchem.comrutgers.edu This finding was a significant step towards achieving chemically-induced pluripotency, offering a potentially safer alternative to genetic modification. nih.govrutgers.edu

Furthermore, RepSox has been utilized in various chemical cocktails to direct the differentiation of stem cells into specific lineages, such as neurons and pancreatic beta cells. stemcell.comstemcell.comcaptivatebio.com Its ability to influence cell fate decisions has made it an indispensable tool in regenerative medicine research. wikipedia.orgstemcell.com Beyond stem cell biology, RepSox is also employed to study diseases characterized by aberrant TGF-β signaling, including cancer and fibrosis. stemcell.comnih.gov

While RepSox is considered a selective inhibitor of ALK5, some research suggests it may have off-target effects on other kinases, particularly at higher concentrations. stemcell.comstemcell.compnas.org However, its primary and potent activity against ALK5 has solidified its status as a cornerstone chemical probe for investigating TGF-β-mediated biological phenomena.

Chemical and Physical Properties of RepSox (Hydrochloride)

Property	Value	Source(s)
Chemical Name	2-(3-(6-Methylpyridin-2-yl)-1H-pyrazol-4-yl)-1,5-naphthyridine hydrochloride	tocris.comcaptivatebio.comglpbio.com
Alternative Names	E-616452, SJN 2511, ALK5 Inhibitor II	tocris.comcaptivatebio.comglpbio.com
Chemical Formula	C₁₇H₁₄ClN₅	stemcell.com
Molecular Weight	323.78 g/mol	stemcell.com
CAS Number	2319939-07-4	stemcell.com
Purity	≥98%	stemcell.comstemcell.com
Physical Appearance	Crystalline Solid
Solubility	Soluble in DMSO and ethanol	rndsystems.com

Key Research Findings on RepSox (Hydrochloride)

Research Area	Finding	Source(s)
Mechanism of Action	Potent and selective inhibitor of TGF-β type I receptor/ALK5. Inhibits ALK5 autophosphorylation with an IC₅₀ of 4 nM.	tocris.comcaptivatebio.comrndsystems.comselleckchem.commedchemexpress.comglpbio.com
Cellular Reprogramming	Replaces the function of the transcription factor Sox2 by inducing the expression of Nanog. Can also replace c-Myc in reprogramming.	wikipedia.orgnih.govnih.govtocris.comrndsystems.comselleckchem.com
Directed Differentiation	Used in chemical cocktails to induce differentiation of fibroblasts and stem cells into various cell types, including neurons and pancreatic cells.	stemcell.comstemcell.comcaptivatebio.comamegroups.cn
Signaling Pathway Modulation	Primarily inhibits the TGF-β/ALK5 signaling pathway. Can also suppress the JNK/Smad3 signaling pathway in certain cancer cells.	wikipedia.orgnih.gov

Molecular Mechanisms of Repsox Hydrochloride Action

Inhibition of Transforming Growth Factor-Beta Receptor I (ALK5)

RepSox exerts its effects by directly interacting with ALK5, a key kinase in the TGF-β signaling pathway. This interaction disrupts the normal function of the receptor, leading to a blockage of the downstream signaling events.

Specificity and Potency of ALK5 Autophosphorylation Inhibition

RepSox is a highly potent and selective inhibitor of ALK5. stemcell.com It has been shown to inhibit the autophosphorylation of ALK5 with a half-maximal inhibitory concentration (IC₅₀) of 4 nM in cell-free assays. selleckchem.comselleckchem.commedchemexpress.com This high potency indicates a strong inhibitory effect on the kinase activity of the receptor. Furthermore, RepSox demonstrates selectivity for ALK5 over other related kinases, such as p38 MAPK and GSK3, against which it shows significantly less potent activity (IC₅₀ > 16 μM). stemcell.com

The inhibitory potency of RepSox on ALK5 has been quantified in various assays, highlighting its efficacy.

Assay Type	Target	IC₅₀ Value
ALK5 Autophosphorylation	ALK5	4 nM
ALK5 Binding	ALK5	23 nM
TGF-β Cellular Assay	TGF-β Signaling	18 nM

Mechanistic Insights into ATP Competitive Binding to ALK5

The inhibitory action of RepSox on ALK5 is achieved through a mechanism of competitive binding with adenosine triphosphate (ATP). wikipedia.orgreprocell.comnih.gov ALK5, like other kinases, requires ATP as a phosphate donor for its autophosphorylation and the subsequent phosphorylation of its downstream targets. RepSox competes with ATP for the binding site on the ALK5 kinase domain. nih.govnih.gov By occupying this site, RepSox prevents ATP from binding, thereby inhibiting the kinase activity of ALK5. wikipedia.orgnih.gov The IC₅₀ value for RepSox in inhibiting ATP binding to ALK5 is 23 nM. selleckchem.comselleckchem.com

Downstream Signaling Pathway Modulation

The inhibition of ALK5 by RepSox leads to significant alterations in the downstream signaling pathways that are normally activated by TGF-β. These pathways play critical roles in regulating gene expression and cellular responses.

Regulation of SMAD Family Member 3 (Smad3) Pathway

Upon activation by TGF-β, ALK5 phosphorylates the receptor-regulated Smads, primarily Smad2 and Smad3. This phosphorylation is a critical step in the canonical TGF-β signaling pathway. RepSox, by inhibiting ALK5, effectively blocks the phosphorylation of Smad3. nih.govnih.gov Studies have demonstrated that treatment with RepSox leads to a marked decrease in the levels of phosphorylated Smad3 (p-Smad3). nih.gov This inhibition of the Smad3 pathway is a key mechanism through which RepSox exerts its biological effects. nih.govselleckchem.com

Influence on Activator Protein 1 (AP-1) Pathways

The JNK pathway is known to regulate the activity of the Activator Protein 1 (AP-1) transcription factor complex. Consequently, by inhibiting the JNK pathway, RepSox can influence AP-1-mediated gene transcription. nih.gov The inhibition of the JNK/AP-1 pathway by RepSox has been implicated in its regulatory effects on cellular processes. nih.gov

Identification of Cyclooxygenase 1 (COX-1) Inhibition as an Additional Mechanism

While RepSox (Hydrochloride) is well-established as a potent and selective inhibitor of the transforming growth factor-beta (TGF-β) type I receptor, activin receptor-like kinase 5 (ALK5), the investigation into its potential off-target effects is an ongoing area of research. wikipedia.orgreprocell.comcaptivatebio.comstemcell.comselleckchem.com Current scientific literature and available data from kinase selectivity panels primarily highlight its high selectivity for ALK5. stemcell.com

Extensive research has focused on the role of RepSox in inhibiting ALK5 autophosphorylation and subsequent downstream signaling pathways. wikipedia.orgreprocell.comselleckchem.com However, comprehensive screening of RepSox against a broad range of kinases and enzymes is crucial for a complete understanding of its pharmacological profile. As of the current body of scientific literature, there is no direct evidence to suggest that RepSox (Hydrochloride) also functions through the inhibition of Cyclooxygenase 1 (COX-1).

Kinase selectivity studies, which assess the inhibitory activity of a compound against a panel of different kinases, have shown that RepSox has significantly less potent activity against a variety of other kinases, including p38 MAPK, JNK1, and GSK3, with IC50 values substantially higher than that for ALK5. stemcell.com These findings underscore the selectivity of RepSox for the TGF-β type I receptor.

Further research, including broad enzymatic assays and computational docking studies, would be necessary to definitively determine whether RepSox (Hydrochloride) has any inhibitory effect on COX-1. Without such dedicated studies, the inhibition of COX-1 is not considered a recognized mechanism of action for RepSox.

Interactive Data Table: Kinase Selectivity of RepSox

Target Kinase	IC50 (nM)	Primary Function
ALK5 (TGF-βRI)	4 - 23	TGF-β Signaling
p38 MAPK	> 16,000	Stress Response
JNK1	> 16,000	Stress Response
GSK3	> 16,000	Glycogen Metabolism

Applications of Repsox Hydrochloride in Cellular Engineering and Developmental Biology

Role in Induced Pluripotent Stem Cell (iPSC) Reprogramming

The generation of iPSCs from somatic cells typically requires the forced expression of several transcription factors. Research has demonstrated that small molecules like RepSox can replace one or more of these factors, streamlining the process and reducing the reliance on genetic modification. nih.gov

RepSox has been identified for its capacity to functionally replace the transcription factor Sox2 during the reprogramming of somatic cells into iPSCs. nih.govresearchgate.net Studies have shown that in the presence of other reprogramming factors like Oct4 and Klf4, the addition of RepSox can successfully generate iPSCs from mouse embryonic fibroblasts (MEFs) without the need for exogenous Sox2 expression. nih.govusu.edu The efficiency of generating iPSCs with RepSox is comparable to that achieved using viral transduction of Sox2. nih.govnih.gov

Furthermore, in some contexts, RepSox has been shown to replace the need for not only Sox2 but also the oncogene c-Myc, which is a significant step toward generating safer iPSCs for potential clinical applications. nih.govusu.edu RepSox is most effective when applied to cellular intermediates that are trapped in a partially reprogrammed state. nih.govnih.gov A short pulse of RepSox treatment has been found to be sufficient to trigger the activation of the reprogramming process. researchgate.net

The mechanism by which RepSox replaces Sox2 involves the induction of key pluripotency-associated genes, most notably Nanog. nih.govnih.gov Nanog is a homeodomain-bearing transcription factor critical for maintaining the pluripotency of embryonic stem cells. qiagen.comthermofisher.com

Research has shown that treatment with RepSox leads to a significant increase in Nanog transcription within 24 to 48 hours in partially reprogrammed cells. nih.gov This induction of Nanog is a direct consequence of the inhibition of the TGF-β signaling pathway. nih.govnih.gov When this pathway is blocked by RepSox, the sustained transcription of Nanog is initiated, which then helps to drive the cells toward a fully pluripotent state. nih.gov Studies confirmed this mechanism by showing that other inhibitors of the TGF-β signaling pathway also produced an increase in Nanog expression. nih.gov Conversely, knocking down Nanog expression inhibits the ability of RepSox to replace Sox2. nih.gov The cells reprogrammed using RepSox express markers of pluripotent stem cells, including endogenous Sox2 and Nanog, and demonstrate the ability to differentiate into all three primary germ layers. nih.gov

Chromatin remodeling, the dynamic modification of chromatin architecture, is a fundamental process in gene expression regulation and is essential during cellular reprogramming to allow transcription factors access to condensed DNA. researchgate.netwikipedia.org Repressive chromatin at the promoters of pluripotency genes must be reconfigured to an active state for reprogramming to succeed. researchgate.net Interestingly, the reprogramming effect induced by RepSox does not appear to require chromatin remodeling facilitated by histone deacetylase (HDAC) inhibitors. nih.gov In a screen that identified RepSox, it was the only compound capable of replacing Sox2 in the absence of the HDAC inhibitor valproic acid (VPA), suggesting its mechanism of action is distinct from those that rely on altering chromatin state through this pathway. nih.gov

Modulation of Cellular Differentiation Pathways

RepSox not only plays a role in reprogramming cells to a pluripotent state but also in directing their differentiation into specific lineages. By inhibiting TGF-β signaling, RepSox can influence the developmental fate of various cell types.

RepSox has been shown to be sufficient to induce adipogenesis from MEFs even in a standard fibroblast culture medium. nih.govnih.gov The resulting adipocytes express transcription factors and genes specific to brown adipocytes, which are specialized in energy expenditure through thermogenesis. nih.govnih.gov This effect is not unique to RepSox, as other inhibitors of the TGF-β pathway also induce adipogenesis from MEFs. nih.gov

The adipocytes induced by RepSox exhibit characteristics of brown fat, including a high number of mitochondria and significant mitochondrial respiratory activity. nih.gov Furthermore, RepSox enhances the differentiation of brown fat precursor cells and can promote the "browning" of white fat precursor cells. nih.govnih.gov Studies have demonstrated that RepSox treatment leads to increased expression of key markers for general adipogenesis, brown adipogenesis, and fatty acid oxidation. nih.gov

Table 1: Effect of RepSox on Gene and Protein Expression During Brown Adipocyte Differentiation

Marker Type	Gene/Protein	Effect of RepSox Treatment	Reference
Adipogenesis Marker	mRNA levels	Significantly upregulated	nih.gov
Brown Adipogenesis Marker	mRNA levels	Significantly upregulated	nih.gov
Fatty Acid Oxidation (FAO) Marker	mRNA levels	Significantly upregulated	nih.gov
Thermogenic Protein	UCP1 Protein	Increased level	nih.govresearchgate.net
Mitochondria	MitoTracker Staining	Significantly increased number	nih.govresearchgate.net

RepSox has also been identified as a potent inducer of neuronal differentiation. In preclinical models, it can drive the transdifferentiation of non-neuronal cells into neurons. stemcell.comstemcell.comnih.gov A notable example is its ability to convert enteric glial cells (EGCs), the most abundant glial cells in the enteric nervous system (ENS), directly into neurons. nih.govnih.gov

Stimulation of Pancreatic Progenitor Cell Differentiation into Insulin-Producing Cells

The generation of functional, insulin-producing beta cells from pluripotent stem cells is a primary goal for diabetes treatment. RepSox has been identified as a key factor in enhancing the efficiency of this process. By inhibiting the ALK5 receptor, RepSox modulates the TGF-β pathway, which is crucial in the later stages of pancreatic development. nih.gov

Research has demonstrated that the inclusion of RepSox in differentiation protocols significantly improves the induction of endocrine progenitor cells and the subsequent expression of insulin (B600854). nih.govingentaconnect.com One study showed that combining RepSox with ascorbic acid (vitamin C) in a simplified differentiation method for human induced pluripotent stem cells (hiPSCs) successfully suppressed the production of glucagon (B607659) and enhanced insulin production. nih.gov

The mechanism of RepSox action involves the upregulation of key pancreatic transcription factors. For instance, the addition of RepSox to differentiation media has been shown to increase the number of NKX6.1-positive cells, a critical marker for pancreatic progenitor cells. ingentaconnect.com When used in conjunction with vitamin C, the expression of NKX6.1 increased more than threefold compared to control conditions. ingentaconnect.com Furthermore, RepSox alone was found to double the percentage of cells co-expressing both PDX1 and NKX6.1, a combination required for the differentiation of endocrine progenitors into pancreatic beta cells. ingentaconnect.com RepSox is often used in chemical cocktails with other small molecules such as CHIR99021, LDN193189, Y-27632, forskolin, and dexamethasone (B1670325) to further drive the differentiation toward mature, insulin-producing cells. spandidos-publications.comresearchgate.netnih.gov

Table 1: Effect of RepSox on Pancreatic Progenitor Cell Markers This table summarizes the observed changes in key transcription factors when RepSox is included in the differentiation protocol for human induced pluripotent stem cells.

Marker	Condition	Observed Effect	Reference
NKX6.1	RepSox alone	Increased number of positive cells	ingentaconnect.com
NKX6.1	RepSox + Vitamin C	> 3-fold increase in expression vs. control	ingentaconnect.com
PDX1 & NKX6.1	RepSox alone	~ 2-fold increase in co-expressing cells	ingentaconnect.com

Effects on Other Cell Lineage Specification

The influence of RepSox, through its inhibition of TGF-β signaling, extends to a variety of other cell lineages, highlighting its versatility in cellular reprogramming and directed differentiation.

Adipogenesis : RepSox has been shown to promote the differentiation of fibroblasts into adipocytes. nih.govspandidos-publications.com Studies have demonstrated that it can induce brown adipogenesis from mouse embryonic fibroblasts and promote the "browning" of white fat precursor cells. researchgate.netnih.gov This is achieved by upregulating brown adipocyte-specific transcription factors and genes related to thermogenesis. nih.gov In sheep fibroblasts, RepSox treatment increased plasticity and facilitated differentiation into adipocytes by activating the Bone Morphogenetic Protein (BMP) pathway while inhibiting TGF-β signaling. nih.govspandidos-publications.com

Neurogenesis : RepSox is a component of chemical cocktails used for the direct lineage reprogramming of fibroblasts into mature neurons. stemcell.comstemcell.com In combination with molecules such as CHIR99021, Valproic Acid, Forskolin, SP600125, Gö6983, and Y-27632, it facilitates the conversion of human fibroblasts into neuronal cells. stemcell.comstemcell.com Its role is linked to the inhibition of TGF-β signaling, which is known to influence neuronal fate. nih.gov

Chondrogenesis and Osteogenesis : In bovine bone marrow mesenchymal stem cells, RepSox treatment was found to enhance osteogenic (bone) differentiation while simultaneously attenuating chondrogenic (cartilage) differentiation. nih.gov This dual effect underscores the context-dependent nature of TGF-β signaling in skeletal lineage specification.

Cardiogenesis : Inhibition of the ALK5 kinase by RepSox has been shown to induce the efficient differentiation of human induced pluripotent stem cell (iPSC)-derived cardiac progenitor cells into cardiomyocytes. nih.gov This finding points to a critical role for the TGF-β pathway in specifying cardiac cell fate. nih.gov

Investigation of Biological Processes and Cellular Responses to Repsox Hydrochloride in Preclinical Models

Anti-Fibrotic Effects in Dermal Fibroblast Models and Bleomycin-Induced Skin Fibrosis Models

RepSox has demonstrated significant anti-fibrotic properties in both in vitro and in vivo models. In studies involving cultured normal dermal fibroblasts, RepSox showed potent inhibitory effects on the TGF-β-induced expression of Connective Tissue Growth Factor (CTGF) and collagen. This inhibitory action was also observed in constitutively overexpressing scleroderma fibroblasts.

In a bleomycin-induced mouse model of skin fibrosis, administration of RepSox led to an attenuation of skin fibrosis. The underlying mechanism for this in vivo effect is attributed to the downregulation of CTGF and collagen. These findings highlight the potential of targeting the TGF-β pathway with RepSox as a strategy to counter fibrotic processes in the skin.

Model System	Key Findings	Mechanism of Action	Reference
Cultured Dermal Fibroblasts (Normal and Scleroderma)	Inhibited TGF-β-induced expression of CTGF and collagen.	Blockade of the TGF-β signaling pathway.
Bleomycin-Induced Skin Fibrosis (Mouse Model)	Attenuated skin fibrosis.	Downregulation of CTGF and collagen expression in vivo.

Modulation of Gastrointestinal Motility through Enteric Nervous System Alterations

Research in adult mice has shown that RepSox can influence gastrointestinal motility by inducing changes within the Enteric Nervous System (ENS), the intrinsic nervous system of the gut. The administration of RepSox was found to promote the conversion of Enteric Glial Cells (EGCs) into neurons.

Model System	Observed Effect on ENS	Impact on Gastrointestinal Function	Reference
Adult Mice	Promoted the transdifferentiation of Enteric Glial Cells (EGCs) into neurons.	Influenced gastrointestinal motility.

Influence on Immune Cell Activity, specifically Natural Killer (NK) Cell-Mediated Cytotoxicity

Direct preclinical studies focusing exclusively on the effects of RepSox on Natural Killer (NK) cell-mediated cytotoxicity are limited. However, the mechanism of action of RepSox as a TGF-β inhibitor allows for informed investigation into its potential role. The TGF-β signaling pathway is a known major immunosuppressive cytokine that negatively regulates the activity of immune cells, including NK cells.

Research has shown that TGF-β can inhibit the activation, proliferation, metabolic activity, and cytotoxic functions of both mouse and human NK cells. Conversely, the inhibition of TGF-β signaling has been demonstrated to enhance the ability of NK cells to combat tumors in preclinical models. One study showed that a different small molecule inhibitor of TGF-β reversed the cytokine's negative impact on NK cell cytotoxicity against colon cancer and myeloid leukemia cell lines. Given that RepSox is a potent inhibitor of the TGF-β receptor ALK5, it is plausible that it could enhance NK cell-mediated cytotoxicity by blocking this key immunosuppressive pathway, thereby removing an inhibitory signal and potentially improving the anti-tumor immune response.

Contribution to Research on Metabolic Processes, including Adipose Tissue Biology

RepSox has been utilized as a tool to investigate metabolic processes, particularly in the context of adipose tissue biology. As an inhibitor of the TGF-β signaling pathway, RepSox has been shown to be sufficient to induce adipogenesis from mouse embryonic fibroblasts.

Studies have demonstrated that RepSox promotes the differentiation of brown fat precursor cells and induces the "browning" of white fat precursor cells. Adipocytes induced by RepSox express specific transcription factors and genes associated with brown adipocytes and thermogenesis, such as Pparγ and Ucp1. These cells also exhibit a high number of mitochondria and increased mitochondrial respiratory activity. This research indicates that the inhibition of TGF-β signaling by compounds like RepSox can shift cell fate towards a brown adipocyte phenotype, a process of significant interest for research into obesity and related metabolic diseases.

Model System	Primary Effect	Key Gene/Protein Markers Upregulated	Reference
Mouse Embryonic Fibroblasts	Induced adipogenesis.	Pparγ, C/ebpα, Ap2
Brown Fat Precursor Cells	Promoted differentiation.	Not specified
White Fat Precursor Cells	Induced browning.	Ucp1, Prdm16, Pgc1a

Effects on Cellular Proliferation and Apoptosis in Specific Cell Lines (e.g., Osteosarcoma Cells)

In the context of oncology research, RepSox has been investigated for its effects on cancer cell proliferation and survival, particularly in osteosarcoma cell lines such as HOS and 143B. Studies have revealed that RepSox effectively inhibits the proliferation of these osteosarcoma cells.

The mechanism behind this anti-proliferative effect involves the induction of S-phase cell cycle arrest and the promotion of apoptosis (programmed cell death). In RepSox-treated osteosarcoma cells, the proportion of apoptotic cells was significantly higher compared to control groups. Furthermore, an analysis of apoptosis-related proteins showed a change in the levels of proteins such as Bax and Bcl-2. RepSox treatment was also found to reduce the migration and invasion capabilities of these cancer cells. These findings were demonstrated both in vitro and in an in vivo xenograft model, where RepSox markedly inhibited tumor growth.

Cell Line	Effect on Proliferation	Effect on Apoptosis	Effect on Migration/Invasion	Reference
HOS (Osteosarcoma)	Inhibited	Induced	Inhibited
143B (Osteosarcoma)	Inhibited	Induced	Inhibited

Advanced Methodologies and Experimental Systems for Repsox Hydrochloride Research

In Vitro Cell Culture Models (e.g., HepG2 cells, MEFs, Human and Mouse Stem Cells, Primary Fibroblasts)

A variety of in vitro cell culture models have been pivotal in characterizing the cellular effects of RepSox.

HepG2 Cells: The human hepatoma cell line, HepG2, has been utilized to assess the inhibitory activity of RepSox on ALK5. stemcell.comsigmaaldrich.com Studies in HepG2 cells have demonstrated the compound's ability to inhibit TGF-β-induced cellular assays. stemcell.comstemcell.com These cells provide a robust system for initial screening and validation of ALK5 inhibitors. rsc.org

Mouse Embryonic Fibroblasts (MEFs): MEFs have been extensively used to study the role of RepSox in cellular reprogramming. Research has shown that RepSox can enhance the reprogramming of MEFs into induced pluripotent stem cells (iPSCs) when used in combination with other factors. stemcell.comstemcell.comcaptivatebio.com It has also been demonstrated that RepSox is sufficient to induce adipogenesis from MEFs in a standard fibroblast culture medium. medchemexpress.comnih.gov

Human and Mouse Stem Cells: RepSox has been instrumental in the field of stem cell research. In human pluripotent stem cells (PSCs), it has been used in combination with other small molecules to generate functional human pancreatic beta cells. captivatebio.com Furthermore, RepSox has been shown to contribute to the reprogramming of mouse embryonic stem cells. usu.edu

Primary Fibroblasts: Studies using human fibroblasts have shown that RepSox, as part of a chemical cocktail, can induce their direct conversion into neuronal cells. captivatebio.com This highlights its potential in regenerative medicine for neurological disorders.

Below is an interactive table summarizing the use of various cell lines in RepSox research:

Cell Line	Organism	Cell Type	Research Application	Key Findings
HepG2	Human	Hepatoma	ALK5 Inhibition Assays	RepSox inhibits TGF-β cellular activity. stemcell.comstemcell.com
MEFs	Mouse	Embryonic Fibroblast	Cellular Reprogramming, Adipogenesis	Enhances iPSC generation; induces adipocyte differentiation. captivatebio.commedchemexpress.comnih.gov
hPSCs	Human	Pluripotent Stem Cell	Directed Differentiation	Part of a cocktail to generate pancreatic beta cells. captivatebio.com
HOS, 143B	Human	Osteosarcoma	Cancer Biology	Inhibits proliferation and induces apoptosis. nih.govnih.gov
Primary Fibroblasts	Human	Fibroblast	Neuronal Reprogramming	Induces conversion to neuronal cells in a chemical cocktail. captivatebio.com

Biochemical and Molecular Assays for Target Engagement and Pathway Analysis (e.g., Kinase Assays, Luciferase Reporter Assays, Immunofluorescence, Real-Time PCR, Western Blotting)

A suite of biochemical and molecular assays has been employed to confirm the direct target engagement of RepSox and to analyze its impact on downstream signaling pathways.

Kinase Assays: Cell-free kinase assays have been fundamental in quantifying the inhibitory potency of RepSox against ALK5. These assays have shown that RepSox is a potent inhibitor of ALK5 autophosphorylation, with an IC50 value of 4 nM. medchemexpress.comselleckchem.com It also inhibits ATP binding to ALK5 with an IC50 of 23 nM. selleckchem.comselleckchem.com

Luciferase Reporter Assays: To assess the functional consequence of ALK5 inhibition in a cellular context, luciferase reporter assays are commonly used. For instance, RepSox has been shown to inhibit TGF-β-induced plasminogen activator inhibitor-1 (PAI-1) luciferase activity with an IC50 of 18 nM. selleckchem.comselleckchem.com

Immunofluorescence: This technique allows for the visualization of protein localization within cells. In the context of RepSox research, immunofluorescence can be used to monitor the nuclear translocation of Smad proteins, key downstream effectors of the TGF-β pathway. For example, it can be used to show that RepSox treatment prevents the nuclear accumulation of phosphorylated Smad2/3.

Real-Time PCR (qPCR): qPCR is utilized to measure changes in gene expression following RepSox treatment. In studies on osteoporosis, qPCR analysis revealed that RepSox suppressed the expression of osteoclastic marker genes. nih.gov Conversely, in cellular reprogramming studies, it has been shown to induce the expression of pluripotency-associated genes like Nanog. selleckchem.comnih.gov

Western Blotting: This technique is crucial for detecting changes in protein levels and phosphorylation status. Western blot analysis has been used to demonstrate that RepSox inhibits the phosphorylation of Smad3, a direct substrate of ALK5. nih.govnih.gov It has also been used to show the downstream effects on proteins involved in the epithelial-mesenchymal transition (EMT), such as E-cadherin, N-cadherin, and Vimentin, in osteosarcoma cells. nih.govspandidos-publications.com

The following table summarizes the key molecular assays used in RepSox research:

Assay Type	Purpose	Example Application with RepSox	Key Finding
Kinase Assay	Quantify enzyme inhibition	ALK5 autophosphorylation assay	IC50 of 4 nM for ALK5 autophosphorylation. medchemexpress.com
Luciferase Reporter Assay	Measure promoter activity	TGF-β-induced PAI-1 promoter activity	IC50 of 18 nM for inhibiting PAI-1 activity. selleckchem.comselleckchem.com
Immunofluorescence	Visualize protein localization	Smad2/3 nuclear translocation	Prevents TGF-β-induced nuclear import of p-Smad2/3.
Real-Time PCR	Quantify gene expression	Osteoclast marker gene expression	Suppresses RANKL-induced expression of osteoclast markers. nih.gov
Western Blotting	Detect protein levels and phosphorylation	Smad3 phosphorylation in osteosarcoma cells	Inhibits JNK/Smad3 signaling pathway. nih.govnih.gov

In Vivo Animal Models for Functional Studies (e.g., Mouse and Rat Models of Osteoporosis, Osteosarcoma, Enteric Neuropathies)

To understand the physiological and therapeutic effects of RepSox in a whole-organism context, various animal models have been employed.

Mouse and Rat Models of Osteoporosis: Ovariectomy-induced osteoporosis models in rats and mice are commonly used to mimic postmenopausal bone loss. nih.govbiocytogen.com In a rat model, RepSox was shown to prevent bone loss by suppressing osteoclast differentiation and bone resorption. wikipedia.orgnih.gov

Mouse Models of Osteosarcoma: Xenograft models, where human osteosarcoma cells are implanted into immunodeficient mice, are used to evaluate the anti-cancer effects of RepSox. nih.gov In such models, RepSox has been shown to markedly inhibit tumor growth. nih.govresearchgate.net

Mouse Models of Enteric Neuropathies: Animal models are crucial for studying complex conditions like enteric neuropathies. nih.govnih.govwustl.eduresearchgate.net Research in adult mice has demonstrated that RepSox can promote the transformation of glial cells into neurons in the enteric nervous system, which in turn influences gastrointestinal motility. wikipedia.orgdntb.gov.ua

This table provides an overview of the in vivo models used in RepSox research:

Animal Model	Species	Condition Modeled	Key Finding with RepSox
Ovariectomy Model	Rat	Osteoporosis	Prevented ovariectomy-induced bone loss. wikipedia.orgnih.gov
Xenograft Model	Mouse	Osteosarcoma	Markedly inhibited tumor growth in vivo. nih.govresearchgate.net
Adult Mouse Model	Mouse	Enteric Neuropathy	Promoted glial-to-neuron conversion and influenced gut motility. wikipedia.orgdntb.gov.ua

High-Throughput Screening Approaches for Identifying Novel Compound Interactions

High-throughput screening (HTS) has been instrumental in the discovery of RepSox and continues to be a valuable tool for identifying novel interactions and applications. RepSox itself was identified through a screen of a library of 800 distinct compounds for molecules that could replace the transcription factor Sox2 in cellular reprogramming. nih.gov HTS platforms can be used to screen large libraries of small molecules in combination with RepSox to identify synergistic or antagonistic interactions. medchemexpress.com This can lead to the discovery of new chemical cocktails for cellular reprogramming, differentiation, or therapeutic applications.

Strategic Co-application of RepSox (Hydrochloride) in Chemical Cocktails for Enhanced Biological Outcomes

A significant aspect of RepSox research is its use in combination with other small molecules to achieve enhanced or novel biological outcomes. This "chemical cocktail" approach has been particularly successful in the field of regenerative medicine.

Cellular Reprogramming: RepSox is a key component of many chemical cocktails designed to improve the efficiency and safety of iPSC generation by replacing one or more of the "Yamanaka factors." wikipedia.orgnih.gov

Directed Differentiation: In combination with molecules like CHIR99021, LDN193189, and Y27632, RepSox aids in the generation of functional human pancreatic beta cells from PSCs. captivatebio.com Another cocktail including CHIR99021, Valproic Acid, Forskolin, SP600215, Gö6983, and Y-27632, along with RepSox, has been used to directly convert fibroblasts into mature neurons. stemcell.comstemcell.com

Ameliorating Aging: Recent studies have explored the use of RepSox in chemical cocktails aimed at reversing cellular hallmarks of aging. embopress.orgbiorxiv.org A combination of RepSox and Tranylcypromine has been shown to extend the lifespan of the nematode Caenorhabditis elegans. embopress.orgbiorxiv.org

Theoretical Considerations and Future Research Directions

Comparative Analysis of RepSox (Hydrochloride) with Other TGF-β Pathway Modulators

RepSox is part of a growing class of small molecules designed to inhibit the TGF-β pathway, which is crucial in regulating cell proliferation, differentiation, and apoptosis. Its primary mechanism involves inhibiting the autophosphorylation of the ALK5 kinase domain by preventing ATP binding. wikipedia.orgselleckchem.com This action blocks the downstream phosphorylation of Smad2/3 proteins, thereby inhibiting the canonical TGF-β signaling cascade. nih.gov A comparative analysis with other prominent TGF-β pathway inhibitors reveals distinct and overlapping functionalities.

Several other compounds, including SB431542, A83-01, LY2157299, and Tranilast, also target the TGF-β pathway but with some differences. nih.govresearchgate.net Like RepSox, SB431542 and A83-01 are potent inhibitors of ALK5. nih.govresearchgate.net However, they also inhibit other type I receptors such as ALK4 and ALK7. nih.gov LY2157299 is another ALK5 kinase inhibitor that specifically targets the phosphorylation of Smad2. nih.gov In contrast, Tranilast functions upstream by inhibiting the release of TGF-β1 and TGF-β2 ligands. nih.govresearchgate.net

In functional assays, these inhibitors often yield similar outcomes, underscoring the critical role of TGF-β inhibition in specific biological processes. For instance, in the context of inducing adipogenesis from mouse embryonic fibroblasts (MEFs), RepSox, SB431542, A83-01, and LY2157299 have all been shown to be effective, suggesting that blocking TGF-β signaling at the receptor level is a key trigger for this differentiation pathway. nih.govresearchgate.net Similarly, in the realm of cellular reprogramming, both RepSox and the structurally distinct ALK5 inhibitor SB431542 can replace the transcription factor Sox2 in the generation of induced pluripotent stem cells (iPSCs) from fibroblasts. researchgate.netnih.gov

Table 1: Comparison of RepSox (Hydrochloride) with Other TGF-β Pathway Modulators

Compound	Primary Target(s)	Mechanism of Action	Reported IC₅₀ (ALK5)	Shared Application Example
RepSox	TGFβRI/ALK5	Inhibits ALK5 autophosphorylation by blocking ATP binding	4 nM (autophosphorylation), 23 nM (binding) tocris.comselleckchem.com	Induction of adipogenesis, replacement of Sox2 in iPSC reprogramming nih.govnih.gov
SB431542	ALK4, ALK5, ALK7	Inhibits kinase activity	Not specified in results	Induction of adipogenesis, replacement of Sox2 in iPSC reprogramming nih.govresearchgate.net
A83-01	ALK4, ALK5, ALK7	Inhibits kinase activity	Not specified in results	Induction of adipogenesis nih.gov
LY2157299	TGFβRI/ALK5	Inhibits ALK5 kinase, downregulates Smad2 phosphorylation	Not specified in results	Induction of adipogenesis nih.gov
Tranilast	TGF-β1 and TGF-β2 release	Inhibits ligand secretion	Not applicable	Induction of adipogenesis nih.gov

Elucidation of Potential Epigenetic Modulations Induced by RepSox (Hydrochloride)

The profound changes in cell fate driven by RepSox, such as reprogramming and transdifferentiation, are intrinsically linked to significant alterations in the cell's epigenetic landscape. Epigenetic modifications, including histone modifications and DNA methylation, govern chromatin structure and gene accessibility, thereby controlling transcriptional programs. columbia.edumdpi.com Research indicates that RepSox induces specific changes in histone modifications that facilitate cellular plasticity.

In one study involving sheep fibroblasts, treatment with RepSox led to a marked increase in the phosphorylation of histone H3 at serine 10 (H3S10), a modification associated with the initiation of transcription and chromosome condensation during mitosis. nih.gov Concurrently, phosphorylation of H3S28 was reduced. nih.gov The same study observed a significant increase in the repressive mark of H3K9 methylation (meH3K9) and a corresponding decrease in the activating mark of H3K9 acetylation (acH3K9), highlighting a complex interplay of histone marks in response to TGF-β inhibition. nih.gov

A key outcome of RepSox-mediated TGF-β inhibition in the context of reprogramming is the induction of the core pluripotency gene Nanog. tocris.comselleckchem.comnih.gov This effect appears to be a crucial downstream event that allows RepSox to functionally replace the requirement for exogenous Sox2 expression. nih.gov The upregulation of Nanog is achieved without directly activating the endogenous Sox2 gene, suggesting that RepSox helps to reconfigure the epigenetic and transcriptional network to one permissive for pluripotency. nih.gov While RepSox treatment has been shown to be effective without the need for broad-acting chromatin remodeling agents like valproic acid (VPA) in some contexts, it is often used within chemical cocktails that include such epigenetic modulators to achieve higher efficiency in cell fate conversion. nih.govnih.govnih.gov

Table 2: Observed Epigenetic and Transcriptional Changes Induced by RepSox (Hydrochloride)

Molecular Change	Observation	Associated Cellular Process	Reference Study Context
Histone H3S10 Phosphorylation	Increased by 95.6%	Transcription initiation, G2/M phase entry	Sheep Fibroblasts nih.gov
Histone H3S28 Phosphorylation	Reduced by 26.3%	Regulation of gene transcription	Sheep Fibroblasts nih.gov
Histone H3K9 Methylation	Increased by 74.7%	Gene repression	Sheep Fibroblasts nih.gov
Histone H3K9 Acetylation	Decreased by 64.8%	Gene activation	Sheep Fibroblasts nih.gov
Nanog Gene Expression	Increased 4-fold (24h) to 10-fold (48h)	Induction of pluripotency	Mouse Embryonic Fibroblasts nih.gov
Oct4 and L-Myc Gene Expression	Increased (4.5-fold and 5.0-fold, respectively)	Acquisition of cell multipotency	Sheep Fibroblasts nih.gov

Comprehensive Characterization of Novel Off-Target Interactions and Their Biological Implications

The utility and reliability of a small molecule inhibitor are heavily dependent on its specificity for the intended target. RepSox has been characterized as a highly selective inhibitor of ALK5. tocris.comstemcell.com Kinase profiling studies have shown that it has significantly less potent activity against a panel of related kinases, including p38 MAPK, JNK1, and GSK3, with IC₅₀ values for these being over 16 μM, compared to its nanomolar potency against ALK5. tocris.comstemcell.com In vitro kinase assays confirmed that RepSox does not inhibit the targets of the 2i cocktail (inhibitors of GSK3β and MEK), indicating it works through a distinct mechanism in reprogramming contexts. researchgate.netharvard.edu

Despite this high selectivity, the possibility of novel off-target interactions cannot be entirely dismissed, as such effects can lead to unexpected biological outcomes. For instance, one study noted that RepSox treatment led to decreased cell viability and increased apoptosis in human iPSC-derived retinal pigment epithelium (hiPSC-RPE) cells during seeding, an effect also observed in osteosarcoma cells. researchgate.net While this could be a consequence of on-target TGF-β pathway inhibition in a specific cellular context, it also raises questions about potential off-target effects that might contribute to cytotoxicity under certain conditions.

Future research directions should include unbiased, large-scale screening approaches, such as chemical proteomics and kinome profiling, to systematically identify potential off-target binding partners of RepSox. Understanding these interactions is critical, as they could have significant biological implications, either by revealing novel therapeutic mechanisms or by identifying potential liabilities for its use in clinical applications.

Investigation of Long-Term Cellular Stability and Functional Integration of RepSox (Hydrochloride)-Modulated Cells

A critical question for the therapeutic application of any cell type generated through chemical modulation is whether the induced cellular state is stable over time and if the cells can functionally integrate into tissues in vivo. For iPSCs generated using RepSox as a replacement for Sox2, studies have demonstrated that they are bona fide pluripotent cells. nih.gov They exhibit the hallmarks of pluripotency, including the expression of key genes, the capacity for self-renewal, and the ability to contribute to chimeric embryos when injected into blastocysts, indicating a stable pluripotent state. selleckchem.comnih.gov

Further evidence for stability comes from studies on partially reprogrammed, stable intermediate cell lines. These cells, derived from fibroblasts transduced with a subset of Yamanaka factors, can be maintained in culture for extended periods and remain responsive to RepSox, which can then complete the reprogramming process. nih.govresearchgate.net This suggests that the cellular state induced by TGF-β inhibition is not transient but can lead to a stably altered cell identity.

In the context of direct reprogramming, or transdifferentiation, RepSox has been used in chemical cocktails to generate various cell types, including neurons and adipocytes. nih.govnih.gov Studies on RepSox-induced enteric glia-to-neuron transition in adult mice showed that the newly formed neurons influenced gastrointestinal motility, providing evidence of functional integration in vivo. glpbio.com Similarly, chemically induced neurons generated from human astrocytes using cocktails containing RepSox were shown to survive for over a month in the mouse brain after transplantation. nih.gov Future long-term studies are essential to fully assess the stability of the induced phenotype, monitor for any signs of reversion to the original cell type, and confirm the lasting functional integration of these cells within complex tissue environments.

Exploration of RepSox (Hydrochloride) in Broader Regenerative Biology and Chemical Biology Paradigms

The applications of RepSox (Hydrochloride) extend far beyond its initial use in iPSC generation, positioning it as a versatile tool in regenerative and chemical biology. Its ability to modulate a fundamental signaling pathway makes it relevant to a wide array of biological processes and disease models.

Key Research Applications of RepSox:

Cellular Reprogramming and Transdifferentiation: RepSox is a cornerstone component in many chemical cocktails for generating iPSCs (CiPSCs) and for the direct conversion of fibroblasts into other cell types, such as neurons, brown adipocytes, and photoreceptor-like cells. nih.govnih.govmdpi.com

Directed Differentiation: It is used to guide the differentiation of pluripotent stem cells. For example, RepSox can induce the differentiation of human pancreatic progenitor cells into insulin-producing cells. stemcell.com

Tissue Regeneration and Disease Modeling: Research has demonstrated its potential in various therapeutic areas. It has been shown to prevent bone loss in a rat model of osteoporosis, promote the transformation of glial cells to neurons to influence gastrointestinal motility, and induce the browning of white fat, which has implications for treating obesity and type 2 diabetes. wikipedia.orgbpsbioscience.comnih.govglpbio.com

Cancer Research: By inhibiting the often pro-tumorigenic TGF-β pathway, RepSox has been shown to suppress the proliferation of osteosarcoma cells, induce their apoptosis, and prevent their migration, suggesting a potential therapeutic role in oncology. wikipedia.orgbpsbioscience.comresearchgate.net

Barrier Function Regulation: In human retinal endothelial cells, RepSox was found to enforce barrier function against permeability induced by both VEGF and inflammatory cytokines, identifying it as a potential therapeutic for conditions like diabetic retinopathy. nih.gov

The continued exploration of RepSox in these diverse paradigms will not only expand its utility but also deepen the understanding of the TGF-β pathway's role in health and disease. Its use in combination with other small molecules provides a powerful platform for the precise chemical control of cell fate, opening new avenues for developing cell-based therapies and novel disease treatments.

Q & A

Q. What experimental methods are used to validate RepSox’s selectivity for ALK5 and its inhibitory activity?

RepSox’s mechanism as a TGF-β receptor type I/ALK5 inhibitor is validated through kinase activity assays measuring ATP competition and autophosphorylation inhibition. IC₅₀ values (4–23 nM) are determined via dose-response curves in recombinant kinase assays, with parallel controls for off-target kinases (e.g., ALK2, ALK3). Western blotting for Smad2/3 phosphorylation downstream of TGF-β signaling provides functional validation .

Q. How is RepSox employed in cellular reprogramming protocols?

RepSox enhances reprogramming efficiency in mouse embryonic fibroblasts (MEFs) transduced with OCT4, KLF4, and c-MYC. Typical protocols use 2–5 µM RepSox in combination with small molecules like CHIR99021 (GSK-3 inhibitor) and Valproic Acid (HDAC inhibitor). Differentiation is monitored via lipid droplet formation (Oil Red O staining) and adipogenic markers (e.g., PPARγ) .

Q. What are the solubility and storage requirements for RepSox in cell culture?

RepSox hydrochloride is soluble in DMSO (≤15 mg/mL, ~52 mM) and PBS (≤610 µM at pH 7.2). Stock solutions are prepared in DMSO, aliquoted, and stored at -20°C (powder) or -80°C (dissolved form) to prevent hydrolysis. Pre-warming to 37°C and brief sonication improve solubility .

Advanced Research Questions

Q. How can researchers optimize RepSox-containing protocols for pancreatic progenitor differentiation?

In pancreatic differentiation, RepSox (1–2 µM) is combined with Forskolin (adenylate cyclase activator) and Dexamethasone to drive insulin-producing cells from human pluripotent stem cells. Timing is critical: RepSox is added during the definitive endoderm stage (days 3–5) to suppress TGF-β-mediated epithelial-mesenchymal transition. Functional validation includes glucose-stimulated insulin secretion assays and C-peptide ELISA .

Q. How should discrepancies in reported IC₅₀ values for RepSox be addressed?

Variations in IC₅₀ values (e.g., 4 nM vs. 23 nM for ALK5) may arise from assay conditions (e.g., ATP concentration, kinase isoform) or cell type specificity. Researchers should replicate assays using standardized protocols (e.g., homogeneous time-resolved fluorescence assays) and include positive controls like SB-431542. Batch-to-batch variability in compound purity (≥98% by HPLC) should also be verified .

Q. What strategies mitigate off-target effects of RepSox in long-term in vivo studies?

RepSox’s in vivo effects (e.g., intestinal glial cell modulation) require dose optimization to balance efficacy and toxicity. In murine models, 10 mg/kg/day via intraperitoneal injection is common. Off-target profiling using phosphoproteomics or RNA-seq identifies unintended pathways. Co-administration with TGF-β neutralizing antibodies can confirm ALK5-specific effects .

Methodological and Data Analysis Questions

Q. How can researchers ensure RepSox’s purity and bioactivity in experimental setups?

Purity is confirmed via HPLC (≥98% by area under the curve) and mass spectrometry. Bioactivity is validated using a TGF-β-responsive luciferase reporter assay (e.g., HEK293T cells transfected with Smad-responsive elements). Lot-specific certificates of analysis should be requested from suppliers .

Q. What statistical approaches resolve contradictions in RepSox’s role in adipogenesis versus osteogenesis?

RepSox’s context-dependent effects (pro-adipogenic in MEFs vs. anti-osteogenic in mesenchymal stem cells) require multivariate analysis. Researchers should compare transcriptomic profiles (RNA-seq) under differing TGF-β signaling contexts and use pathway enrichment tools (e.g., GSEA) to identify lineage-specific regulators .

Safety and Compliance Considerations

Q. What safety protocols are recommended for handling RepSox in vitro?

RepSox is classified as a suspected carcinogen (OSHA Hazard Communication Standard). Use PPE (gloves, lab coat, eye protection) and work in a fume hood. Waste disposal follows institutional guidelines for hazardous organic compounds. Cytotoxicity is assessed via MTT or Annexin V assays in primary cell models .